Cas no 2112012-74-3 (1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester)
1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester
-
- Inchi: 1S/C10H18N2O3/c1-2-14-9(13)8-7-15-10(12-8)3-5-11-6-4-10/h8,11-12H,2-7H2,1H3
- InChI Key: IROGQDJNKLUKLW-UHFFFAOYSA-N
- SMILES: O1C2(CCNCC2)NC(C(OCC)=O)C1
1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-691664-0.05g |
ethyl 1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylate |
2112012-74-3 | 0.05g |
$1091.0 | 2023-05-30 | ||
| Enamine | EN300-691664-0.1g |
ethyl 1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylate |
2112012-74-3 | 0.1g |
$1144.0 | 2023-05-30 | ||
| Enamine | EN300-691664-0.25g |
ethyl 1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylate |
2112012-74-3 | 0.25g |
$1196.0 | 2023-05-30 | ||
| Enamine | EN300-691664-0.5g |
ethyl 1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylate |
2112012-74-3 | 0.5g |
$1247.0 | 2023-05-30 | ||
| Enamine | EN300-691664-1.0g |
ethyl 1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylate |
2112012-74-3 | 1g |
$1299.0 | 2023-05-30 | ||
| Enamine | EN300-691664-2.5g |
ethyl 1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylate |
2112012-74-3 | 2.5g |
$2548.0 | 2023-05-30 | ||
| Enamine | EN300-691664-5.0g |
ethyl 1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylate |
2112012-74-3 | 5g |
$3770.0 | 2023-05-30 | ||
| Enamine | EN300-691664-10.0g |
ethyl 1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylate |
2112012-74-3 | 10g |
$5590.0 | 2023-05-30 |
1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester
Introduction to 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester (CAS No. 2112012-74-3)
1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester, identified by the chemical compound code CAS No. 2112012-74-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacological research. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework that integrates an oxygen atom and two nitrogen atoms into a spirocyclic scaffold. The presence of these heteroatoms imparts distinct electronic and steric properties, making it a promising candidate for various biochemical applications.
The molecular structure of 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester consists of a spirocyclic core formed by the intersection of a five-membered oxygen-containing ring with a seven-membered ring containing two nitrogen atoms. This arrangement creates a rigid yet flexible framework that can interact with biological targets in a highly specific manner. The ethyl ester functionality at the 3-position further modulates the compound's solubility and reactivity, enhancing its potential as a pharmacophore in drug design.
In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit dual functionality and enhanced binding affinity towards biological targets. The 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester molecule has been extensively studied for its potential applications in the development of novel therapeutic agents. Its unique structural features make it an attractive scaffold for designing molecules that can interact with enzymes and receptors involved in various disease pathways.
One of the most compelling aspects of 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester is its versatility in medicinal chemistry applications. Researchers have explored its utility as a precursor in the synthesis of more complex molecules with enhanced pharmacological properties. The spirocyclic core provides a stable platform for further functionalization, allowing chemists to introduce additional substituents that can fine-tune the biological activity of the compound.
Recent studies have highlighted the potential of 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester in the development of inhibitors for enzymes implicated in inflammatory and infectious diseases. The compound's ability to mimic natural bioactive scaffolds has led to its investigation as a lead compound in drug discovery campaigns targeting these diseases. Preliminary computational studies suggest that it can interact with key residues in target enzymes, potentially disrupting disease-causing pathways.
The synthesis of 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control during synthesis to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and organometallic chemistry techniques, have been employed to construct this complex framework efficiently.
Moreover, the pharmaceutical industry has recognized the potential of 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester as a building block for novel drug candidates. Its unique structural features make it suitable for designing molecules with improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. Several pharmaceutical companies are currently exploring its applications in preclinical studies aimed at identifying new therapeutic agents.
The future prospects of 1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester are promising, with ongoing research focusing on optimizing its synthetic routes and expanding its applications in drug discovery. As our understanding of biological targets continues to evolve, this compound is poised to play a significant role in the development of next-generation therapeutics.
In conclusion,1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, when used as an ethyl ester derivative, represents a valuable asset in medicinal chemistry due to its unique structural features and versatile applications. Its potential as a lead compound in drug discovery underscores the importance of exploring heterocyclic scaffolds like this one for developing innovative therapeutic solutions.
2112012-74-3 (1-Oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)